Cas no 2680869-50-3 (1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid
• CAS No: 2680869-50-3
• MF: C₉H₁₀F₃NO₄
• MW: 253.175213336945
• CID: 5651306
• PubChem ID: 165914916
• Update Time: 2025-10-30

1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279171
• 1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
• 2680869-50-3
• 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid

• Inchi： 1S/C9H10F3NO4/c10-9(11,12)7(16)13-3-8-1-4(2-8)5(17-8)6(14)15/h4-5H,1-3H2,(H,13,16)(H,14,15)
• InChI Key： SBLQAIHRUORHHH-UHFFFAOYSA-N
• SMILES： FC(C(NCC12CC(C(C(=O)O)O1)C2)=O)(F)F

Computed Properties

• Exact Mass: 253.05619229g/mol
• Monoisotopic Mass: 253.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid

1-(2,2,2-Trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-Carboxylic Acid: A Novel Compound with Promising Applications in Medicinal Chemistry

1-(2,2,2-Trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid (CAS No. 2680869-50-3) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its intricate bicyclic framework and the presence of a trifluoroacetamido group, offers a range of potential applications in drug discovery and development.

The trifluoroacetamido moiety is a key functional group that imparts several desirable properties to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic compounds, including their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid, the trifluoroacetamido group enhances the compound's hydrophobicity and stability, making it an attractive candidate for various pharmaceutical applications.

The bicyclic structure of this compound is another notable feature that contributes to its unique chemical and biological properties. Bicyclic systems are often employed in drug design due to their ability to improve the conformational rigidity and selectivity of molecules. The specific [2.1.1]hexane framework in 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid provides a rigid scaffold that can be tailored to interact with specific protein binding sites, thereby enhancing the compound's pharmacological activity.

Recent studies have highlighted the potential of 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes. The selective inhibition of COX enzymes is crucial for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In addition to its anti-inflammatory properties, 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection and neuroregeneration.

The carboxylic acid functionality in 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid also plays a crucial role in its biological activity. Carboxylic acids are known for their ability to form hydrogen bonds with target proteins, which can enhance the binding affinity and specificity of the molecule. This property makes 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid a valuable lead compound for further optimization and drug development.

From a synthetic perspective, the preparation of 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid involves several steps that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid (CAS No. 2680869-50-3) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into the mechanisms of action and biological activities of this compound, paving the way for its potential use in developing novel therapeutic agents.